Cas no 179011-38-2 (1,5-Difluoro-2-methyl-4-nitrobenzene)
179011-38-2 structure
Product Name:1,5-Difluoro-2-methyl-4-nitrobenzene
CAS No:179011-38-2
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD16620288
CID:1088540
PubChem ID:18695459
Update Time:2025-04-20
1,5-Difluoro-2-methyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Difluoro-2-methyl-4-nitrobenzene
- 2,4-Difluoro-5-nitrotoluene
- 179011-38-2
- BVVAZYONIKSNFT-UHFFFAOYSA-N
- SY224354
- CS-0153293
- CL9174
- A919323
- AMY7220
- MFCD16620288
- Benzene, 1,5-difluoro-2-methyl-4-nitro-
- SCHEMBL107162
- AS-46233
- AKOS022185287
- DB-291124
- DTXSID70595655
-
- MDL: MFCD16620288
- Inchi: 1S/C7H5F2NO2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,1H3
- InChI Key: BVVAZYONIKSNFT-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C=C1C)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 173.02883473g/mol
- Monoisotopic Mass: 173.02883473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 238.0±35.0 ºC (760 Torr),
- Flash Point: 109.6±14.2 ºC,
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
1,5-Difluoro-2-methyl-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007742-250mg |
2,4-Difluoro-5-nitrotoluene |
179011-38-2 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010007742-500mg |
2,4-Difluoro-5-nitrotoluene |
179011-38-2 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010007742-1g |
2,4-Difluoro-5-nitrotoluene |
179011-38-2 | 97% | 1g |
1,475.10 USD | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KH611-50mg |
1,5-Difluoro-2-methyl-4-nitrobenzene |
179011-38-2 | 96% | 50mg |
117.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KH611-200mg |
1,5-Difluoro-2-methyl-4-nitrobenzene |
179011-38-2 | 96% | 200mg |
265.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KH611-1g |
1,5-Difluoro-2-methyl-4-nitrobenzene |
179011-38-2 | 96% | 1g |
930.0CNY | 2021-07-15 | |
| Apollo Scientific | PC902246-1g |
1,5-Difluoro-2-methyl-4-nitrobenzene |
179011-38-2 | 96% | 1g |
£53.00 | 2025-02-22 | |
| Apollo Scientific | PC902246-5g |
1,5-Difluoro-2-methyl-4-nitrobenzene |
179011-38-2 | 96% | 5g |
£143.00 | 2025-02-22 | |
| Ambeed | A353497-100mg |
2,4-Difluoro-5-nitrotoluene |
179011-38-2 | 96% | 100mg |
$25.00 | 2022-03-30 | |
| Ambeed | A353497-250mg |
2,4-Difluoro-5-nitrotoluene |
179011-38-2 | 96% | 250mg |
$37.00 | 2022-03-30 |
1,5-Difluoro-2-methyl-4-nitrobenzene Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
179011-38-2 (1,5-Difluoro-2-methyl-4-nitrobenzene) Related Products
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